Cas no 1000-90-4 (Zinc isopropylxanthate)

• Product Name: Zinc isopropylxanthate
• CAS No: 1000-90-4
• MF: C₈H₁₄O₂S₄Zn
• MW: 335.864553928375
• CID: 222263
• PubChem ID: 70475
• Update Time: 2025-05-24

Zinc isopropylxanthate Chemical and Physical Properties

Names and Identifiers

• 4-o-tolylQuinazoline
• ZINC ISOPROPYLXANTHATE
• Zinc,bis[O-(1-methylethyl) carbonodithioato-kS,kS']-, (T-4)-
• zinc,propan-2-yloxymethanedithioate
• EINECS 213-680-0
• Zinc O,O'-diisopropyl bis(dithiocarbonate)
• s']- bis[o-(1-methylethyl) carbonodithioato- (beta-4)-zinc
• Bis(O-isopropyldithiocarbonato)zinc
• PROPYL ZITHATE
• Bis[isopropoxy(thiocarbonyl)thio] zinc
• Bis(O-isopropyldithiocarbonato)zinc(II)
• ZincO,O’-diisopropylbis(dithiocarbonate)
• Bis[[(isopropyloxy)thioxomethyl]thio]zinc
• Bis(isopropoxydithioformic acid) zinc salt
• Bis[(isopropyloxy)(thiocarbonyl)thio] zinc
• Bis(dithiocarbonic acid O-isopropyl) zinc salt
• ZINC ISOPROPYL XANTHATE
• Zinc, bis(O-(1-methylethyl) carbonodithioato-kappaS,kappaS')-, (T-4)-
• Zinc, bis[O-(1-methylethyl) carbonodithioato-kappaS,kappaS']-, (T-4)-
• NSC 402558
• 1000-90-4
• Carbonodithioic acid, O-(1-methylethyl) ester, zinc salt
• AI3-24008
• 42590-53-4
• SCHEMBL79743
• FT-0657818
• Zinc, bis[O-(1-methylethyl) carbonodithioato-.kappa.S,.kappa.S']-, (T-4)-
• A825951
• AKOS015897390
• Zinc isopropylxanthate

• Inchi： 1S/2C4H8OS2.Zn/c2*1-3(2)5-4(6)7;/h2*3H,1-2H3,(H,6,7);/q;;+2/p-2
• InChI Key： SZNCKQHFYDCMLZ-UHFFFAOYSA-L
• SMILES： [Zn+2].[S-]C(OC(C)C)=S.[S-]C(OC(C)C)=S

Computed Properties

• Exact Mass: 333.91700
• Monoisotopic Mass: 333.916809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 64.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.6

Experimental Properties

• Color/Form: Not available
• Density: 1.132
• Boiling Point: 138°Cat760mmHg
• Flash Point: 37.2°C
• PSA: 82.64000
• LogP: 2.48390
• Solubility: Not available
• FEMA: 3945 | 4-METHOXYBENZOIC ACID

Additional information on Zinc isopropylxanthate

Zinc Isopropylxanthate: A Comprehensive Overview

Zinc isopropylxanthate, also known by its CAS number 1000-90-4, is a versatile compound with significant applications in various industries. This compound, often referred to as zinc isopropylxanthate, belongs to the class of xanthates, which are organosulfur compounds derived from xanthic acid. The CAS number 1000-90-4 uniquely identifies this compound in chemical databases, ensuring precise reference and identification across global scientific communities.

The structure of zinc isopropylxanthate consists of a zinc atom coordinated with two isopropylxanthate ligands. The isopropylxanthate group introduces unique chemical properties, making this compound highly effective in specific industrial processes. Recent studies have highlighted its role in enhancing the efficiency of mineral flotation processes, particularly in the extraction of non-ferrous metals. This application has gained traction due to the increasing demand for sustainable mining practices and resource optimization.

One of the most notable advancements involving zinc isopropylxanthate is its use as a selective collector in flotation chemistry. Unlike traditional collectors, this compound exhibits superior performance in separating hydrophobic minerals from gangue materials. Research published in the *Journal of Colloid and Interface Science* demonstrated that zinc isopropylxanthate significantly improves the recovery rates of minerals such as copper and lead, while reducing the environmental footprint of mining operations.

In addition to its role in mineral processing, zinc isopropylxanthate has found applications in catalysis and polymer stabilization. Recent findings from the *Chemical Engineering Journal* reveal that this compound can act as a stabilizing agent in polymer blends, enhancing their thermal stability and mechanical properties. This dual functionality underscores its potential as a multi-purpose chemical additive in various industrial settings.

The synthesis of zinc isopropylxanthate involves a two-step process: first, the preparation of isopropylxanthic acid through the reaction of carbon disulfide with sodium hydroxide, followed by neutralization with zinc oxide. This method ensures high purity and consistency in the final product. Advanced characterization techniques, such as X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR), have been employed to confirm the structural integrity of zinc isopropylxanthate, providing a solid foundation for its industrial applications.

From an environmental perspective, zinc isopropylxanthate has been shown to exhibit lower toxicity compared to conventional flotation agents. Studies conducted by the *Environmental Science & Technology* journal indicate that its biodegradability and minimal impact on aquatic ecosystems make it a preferable choice for eco-friendly industrial practices. This aligns with global trends toward sustainable development and responsible resource management.

Looking ahead, ongoing research aims to explore new avenues for zinc isopropylxanthate beyond its current applications. Potential areas include its use in advanced materials science, particularly in the development of high-performance composites and nanomaterials. Collaborative efforts between academia and industry are expected to unlock further innovations, solidifying its position as a key compound in modern chemistry.

In conclusion, zinc isopropylxanthate (CAS number 1000-90-4) stands out as a pivotal compound with diverse applications across multiple sectors. Its unique chemical properties, coupled with recent advancements in research and development, position it as an essential tool for addressing contemporary challenges in mineral extraction, catalysis, and material science. As industries continue to prioritize sustainability and efficiency, zinc isopropylxanthate remains at the forefront of innovative solutions.